![molecular formula C19H19N3O2S B285531 3-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(4-methylphenyl)propanamide](/img/structure/B285531.png)
3-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(4-methylphenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(4-methylphenyl)propanamide is a chemical compound that has gained attention in the scientific community due to its potential applications in pharmaceutical research. This compound has been synthesized using various methods and has shown promising results in scientific research. In
Mechanism of Action
The mechanism of action of 3-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(4-methylphenyl)propanamide is not fully understood. However, it is believed to work by inhibiting specific enzymes or proteins involved in cancer cell growth and inflammation. It may also work by regulating certain signaling pathways involved in neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and reduce inflammation. Additionally, this compound has been shown to improve cognitive function and memory in animal models of neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(4-methylphenyl)propanamide in lab experiments is its potential to be used as a therapeutic agent in the treatment of cancer, inflammation, and neurological disorders. Another advantage is its ability to selectively target specific enzymes or proteins involved in these diseases. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.
Future Directions
There are several future directions for research on 3-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(4-methylphenyl)propanamide. One direction is to further investigate its mechanism of action and identify the specific enzymes or proteins it targets. Another direction is to explore its potential use in combination with other therapeutic agents to enhance its efficacy. Additionally, more research is needed to determine the safety and toxicity of this compound before it can be developed as a therapeutic agent.
Synthesis Methods
The synthesis of 3-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(4-methylphenyl)propanamide has been carried out using various methods. One of the most common methods is the reaction of 5-benzyl-1,3,4-oxadiazole-2-thiol with 4-methylbenzoyl chloride in the presence of triethylamine. The resulting compound is then purified using column chromatography. Other methods include the reaction of 5-benzyl-1,3,4-oxadiazole-2-thiol with 4-methylphenylpropanoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC).
Scientific Research Applications
3-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(4-methylphenyl)propanamide has been studied for its potential applications in pharmaceutical research. It has been found to have anticancer properties and has been shown to inhibit the growth of cancer cells. It has also been studied for its potential use as an anti-inflammatory agent and has shown promising results in reducing inflammation. Additionally, this compound has been investigated for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.
Properties
Molecular Formula |
C19H19N3O2S |
---|---|
Molecular Weight |
353.4 g/mol |
IUPAC Name |
3-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(4-methylphenyl)propanamide |
InChI |
InChI=1S/C19H19N3O2S/c1-14-7-9-16(10-8-14)20-17(23)11-12-25-19-22-21-18(24-19)13-15-5-3-2-4-6-15/h2-10H,11-13H2,1H3,(H,20,23) |
InChI Key |
YNJDVUQWLOAXPH-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)NC(=O)CCSC2=NN=C(O2)CC3=CC=CC=C3 |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CCSC2=NN=C(O2)CC3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.